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Abstract

JC-171 is a selective, small-molecule inhibitor of the NOD-like receptor family pyrin-domain-
containing 3 (NLRP3) inflammasome. This technical guide provides an in-depth overview of its
core properties, mechanism of action, and detailed experimental protocols for its
characterization. JC-171 has demonstrated potential as a therapeutic agent for inflammatory
diseases, particularly multiple sclerosis, by mitigating the downstream effects of NLRP3
inflammasome activation.

Core Properties of JC-171

JC-171 is a hydroxyl-sulfonamide analogue designed to improve upon the solubility of its
parent compound, JC-21.[1][2] Its key identifiers and physicochemical properties are
summarized below.
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Property Value Reference
CAS Number 2112809-98-8 [31[4]
Molecular Weight 384.83 g/mol [3B1141[5]
Molecular Formula C16H17CIN205S [31[4]

5-Chloro-N-[2-(4-
IUPAC Name hydroxysulfamoyl-phenyl)- [4]
ethyl]-2-methoxy-benzamide

8.45 uM (for LPS/ATP-induced
Inhibition Potency (IC50) IL-1pB release from J774A.1 [21[31[5]116][7]

macrophages)

Mechanism of Action: Targeting the NLRP3
Inflammasome

The NLRP3 inflammasome is a multi-protein complex that plays a crucial role in the innate
immune response by activating caspase-1 and subsequently processing the pro-inflammatory
cytokines interleukin-1(3 (IL-1p) and IL-18.[1][8][9] Aberrant activation of the NLRP3
inflammasome is implicated in a variety of inflammatory disorders.[9]

JC-171 exerts its inhibitory effect by selectively targeting the NLRP3 inflammasome.[3][5][6]
Studies have shown that JC-171 interferes with the interaction between NLRP3 and the
apoptosis-associated speck-like protein containing a CARD (ASC), a critical step in the
formation of a functional inflammasome complex.[2][7] This disruption prevents the subsequent
activation of caspase-1 and the release of mature IL-1[3.[2]

Below is a diagram illustrating the NLRP3 inflammasome signaling pathway and the inhibitory
action of JC-171.
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NLRP3 Inflammasome Signaling Pathway and Inhibition by JC-171
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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